![molecular formula C20H18FN3O3 B2763713 N-(2-(2-(3,5-dimethylisoxazol-4-yl)acetamido)phenyl)-2-fluorobenzamide CAS No. 1207054-35-0](/img/structure/B2763713.png)
N-(2-(2-(3,5-dimethylisoxazol-4-yl)acetamido)phenyl)-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2-(3,5-dimethylisoxazol-4-yl)acetamido)phenyl)-2-fluorobenzamide, also known as DASA-58, is a small molecule inhibitor that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been shown to have a high affinity for the protein kinase D (PKD) family of enzymes, which are involved in various cellular processes such as proliferation, differentiation, and apoptosis.
Scientific Research Applications
Chemical Synthesis and Medicinal Chemistry Applications
- Novel Synthetic Pathways : Research into the synthesis of complex organic compounds, like the reaction of triethyloxonium fluoroborate with acid amide derivatives, has led to the formation of quinazoline and 4H-3,1-benzoxazin-4-one derivatives. Such reactions are critical in medicinal chemistry for creating novel therapeutic agents (Kato, Takada, & Ueda, 1976).
- Antipsychotic Agents : The synthesis and pharmacological evaluation of compounds like 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols have shown potential antipsychotic properties. These studies contribute to the development of new drugs with fewer side effects and better efficacy profiles (Wise et al., 1987).
Antitumor and Antimicrobial Activities
- Amino Acid Ester Derivatives : The synthesis of amino acid ester derivatives containing 5-fluorouracil has shown significant in vitro antitumor activity against certain cancer cell lines. These findings highlight the importance of structural modification in enhancing the therapeutic potential of known drugs (Xiong et al., 2009).
- Antimicrobial Analogs : The development of fluorobenzamides containing thiazole and thiazolidine has demonstrated promising antimicrobial activity. Such research underscores the role of chemical synthesis in addressing antibiotic resistance (Desai, Rajpara, & Joshi, 2013).
properties
IUPAC Name |
N-[2-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]phenyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN3O3/c1-12-15(13(2)27-24-12)11-19(25)22-17-9-5-6-10-18(17)23-20(26)14-7-3-4-8-16(14)21/h3-10H,11H2,1-2H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDMWDQWAZCGAHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NC2=CC=CC=C2NC(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2-(3,5-dimethylisoxazol-4-yl)acetamido)phenyl)-2-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.